N-chenodeoxycholyl-2-fluoro-beta-alanine
N-chenodeoxycholyl-2-fluoro-beta-alanine
Brand Name:
Vulcanchem
CAS No.:
114818-27-8
VCID:
VC0220119
InChI:
InChI=1S/C27H44FNO5/c1-15(4-7-23(32)29-14-21(28)25(33)34)18-5-6-19-24-20(9-11-27(18,19)3)26(2)10-8-17(30)12-16(26)13-22(24)31/h15-22,24,30-31H,4-14H2,1-3H3,(H,29,32)(H,33,34)/t15-,16+,17-,18-,19?,20?,21?,22-,24?,26+,27-/m1/s1
SMILES:
CC(CCC(=O)NCC(C(=O)O)F)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C8H4ClF3O2
Molecular Weight:
481.6 g/mol
N-chenodeoxycholyl-2-fluoro-beta-alanine
CAS No.: 114818-27-8
Main Products
VCID: VC0220119
Molecular Formula: C8H4ClF3O2
Molecular Weight: 481.6 g/mol
| CAS No. | 114818-27-8 |
|---|---|
| Product Name | N-chenodeoxycholyl-2-fluoro-beta-alanine |
| Molecular Formula | C8H4ClF3O2 |
| Molecular Weight | 481.6 g/mol |
| IUPAC Name | 3-[[(4R)-4-[(3R,5S,7R,10S,13R,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]-2-fluoropropanoic acid |
| Standard InChI | InChI=1S/C27H44FNO5/c1-15(4-7-23(32)29-14-21(28)25(33)34)18-5-6-19-24-20(9-11-27(18,19)3)26(2)10-8-17(30)12-16(26)13-22(24)31/h15-22,24,30-31H,4-14H2,1-3H3,(H,29,32)(H,33,34)/t15-,16+,17-,18-,19?,20?,21?,22-,24?,26+,27-/m1/s1 |
| Standard InChIKey | BILAUYJFCBEEOJ-ZMGWGPHFSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)NCC(C(=O)O)F)[C@H]1CCC2[C@@]1(CCC3C2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCC(=O)NCC(C(=O)O)F)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)NCC(C(=O)O)F)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | N-chenodeoxycholyl-2-fluoro-beta-alanine N-chenodeoxycholyl-2-fluoro-beta-alanine, (3alpha,5beta,7alpha-(R))-isomer NCDCFA |
| PubChem Compound | 3081068 |
| Last Modified | Nov 11 2021 |
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